Cas no 149-46-2 (1,3-Benzenedisulfonicacid, 4,5-dihydroxy-)

• Product Name: 1,3-Benzenedisulfonicacid, 4,5-dihydroxy-
• CAS No: 149-46-2
• MF: C₆H₆O₈S₂
• MW: 270.237040042877
• CID: 163391
• PubChem ID: 9002
• Update Time: 2025-04-19

1,3-Benzenedisulfonicacid, 4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonicacid, 4,5-dihydroxy-
• 4,5-dihydroxy- (9ci)1,3-Benzenedisulfonic acid
• 4,5-dihydroxybenzene-1,3-disulphonic acid
• 1,3-Benzenedisulfonic acid, 4,5-dihydroxy- (9CI)
• 3,5-Disulfopyrocatechol
• 4,5-Dihydroxy-1,3-benzenedisulfonic acid
• 4,5-dihydroxybenzene-1,3-disulfonic acid
• Catechol-3,5-disulfonic acid
• m-Benzenedisulfonic acid, 4,5-dihydroxy-
• Pyrocatechol-3,5-disulfonic acid
• Tiron free acid
• 1,2-Dihydroxybenzene-3,5-disulfonic acid
• 1,2-Dihydroxy-3,5-benzenedisulfonic acid
• 3,5-Disulfocatechol disodium salt
• 4,5-dihydroxy-m-benzenedisulfonic acid
• SDD
• Sodium pyrocatechol-3,5-disulfonate
• Disodium 4,5-dihydroxybenzene-1,3-disulphonate
• DTXSID6043963
• NS00024891
• Sodium 1,2-dihydroxybenzenedisulfonate
• Tiron(R)
• 1,2-Dihydroxy-3,5-benzenedisulfonic acid, disodium salt
• 149-46-2 (parent cpd)
• Disodium 1,2-dihydroxybenzene-3,5-disulfonate
• FT-0696885
• Sodium catechol sulfate
• UNII-306J0THJ9U
• Sodium catechol sulphate
• CHEBI:193860
• AKOS016371066
• SCHEMBL30999
• 306J0THJ9U
• Q27255921
• 4,5-Dihydroxy-m-benzenedisulfonic acid disodium salt
• EINECS 205-742-0
• CHEMBL1205542
• Disodium pyrocatechol-3,5-disulfonate
• FT-0631850
• m-Benzenedisulfonic acid, 4,5-dihydroxy-, disodium salt
• 4,5-dihydroxybenzene-1,3-disulonic acid
• Discase
• NSC 107079
• Tiferron
• Sodium 1,2-dihydroxy-3,5-benzenedisulfonate
• Dihydroxy benzene disulfonate disodium salt
• CHYMOPAPAIN
• Disodium 4,5-dihydroxy-m-benzenedisulfonate
• Chymodiactin
• Pyrocatechol-3,5-disulfonic acid disodium salt
• 1,3-Benzenedisulfonic acid, 4,5-dihydroxy-
• BAX 1526
• 1,2-DIHYDROXYBENZENE-3,5-DISULFONIC ACID,di Na SALT
• 149-46-2

• Inchi： 1S/C6H6O8S2/c7-4-1-3(15(9,10)11)2-5(6(4)8)16(12,13)14/h1-2,7-8H,(H,9,10,11)(H,12,13,14)
• InChI Key： XXAXVMUWHZHZMJ-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=C(C=1)S(=O)(=O)O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 269.95038
• Monoisotopic Mass: 269.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -0.7
• Topological Polar Surface Area: 166A^2

Experimental Properties

• Density: 1.649 (estimate)
• Boiling Point: 98°C
• Flash Point: °C
• Refractive Index: 1.6000 (estimate)
• PSA: 149.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives